N-Desmethyl Ivabradine D6 HCl
N-Desmethyl Ivabradine D6 HCl
Labelled Ivabradine metabolite. Ivabradine is a sinus node If channel inhibitor that can be used to treat chronic stable angina pectoris in patients with normal sinus rhythm.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196628
InChI:
InChI=1S/C26H34N2O5.ClH/c1-30-22-11-17-6-9-28(26(29)14-18(17)12-23(22)31-2)8-5-7-27-16-20-10-19-13-24(32-3)25(33-4)15-21(19)20;/h11-13,15,20,27H,5-10,14,16H2,1-4H3;1H/t20-;/m1./s1/i5D2,7D2,8D2;
SMILES:
COC1=C(C=C2CC(=O)N(CCC2=C1)CCCNCC3CC4=CC(=C(C=C34)OC)OC)OC.Cl
Molecular Formula:
C26H35ClN2O5
Molecular Weight:
497.1 g/mol
N-Desmethyl Ivabradine D6 HCl
CAS No.:
Labelled Products
Cat. No.: VC0196628
Molecular Formula: C26H35ClN2O5
Molecular Weight: 497.1 g/mol
Purity: 98% HPLC
* For research use only. Not for human or veterinary use.
| Description | Labelled Ivabradine metabolite. Ivabradine is a sinus node If channel inhibitor that can be used to treat chronic stable angina pectoris in patients with normal sinus rhythm. |
|---|---|
| Molecular Formula | C26H35ClN2O5 |
| Molecular Weight | 497.1 g/mol |
| IUPAC Name | 3-[1,1,2,2,3,3-hexadeuterio-3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride |
| Standard InChI | InChI=1S/C26H34N2O5.ClH/c1-30-22-11-17-6-9-28(26(29)14-18(17)12-23(22)31-2)8-5-7-27-16-20-10-19-13-24(32-3)25(33-4)15-21(19)20;/h11-13,15,20,27H,5-10,14,16H2,1-4H3;1H/t20-;/m1./s1/i5D2,7D2,8D2; |
| Standard InChI Key | MIIIKWNQFDQJGS-OTVKAUOOSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])([2H])NC[C@H]1CC2=CC(=C(C=C12)OC)OC)C([2H])([2H])N3CCC4=CC(=C(C=C4CC3=O)OC)OC.Cl |
| SMILES | COC1=C(C=C2CC(=O)N(CCC2=C1)CCCNCC3CC4=CC(=C(C=C34)OC)OC)OC.Cl |
| Canonical SMILES | COC1=C(C=C2CC(=O)N(CCC2=C1)CCCNCC3CC4=CC(=C(C=C34)OC)OC)OC.Cl |
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